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Compound of Interest

Compound Name: Oleic diethanolamide

Cat. No.: B148201

Application Notes and Protocols for Oleic
Diethanolamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleic diethanolamide, also known as Oleamide DEA, is a nonionic surfactant derived from the
reaction of oleic acid with diethanolamine.[1][2] It is a viscous, pale yellow to amber-colored
liquid commonly used in industrial, household, and personal care products for its properties as
an emulsifier, foam stabilizer, viscosity builder, and corrosion inhibitor.[3][4][5][6] In a laboratory
setting, particularly in drug development and formulation, it can be utilized as a solubilizer,
emulsifying agent for creating stable oil-in-water or water-in-oil emulsions, and as a component
in topical delivery systems.[2][3]

Given its chemical nature and potential hazards, strict adherence to safety and handling
protocols is mandatory to ensure personnel safety and experimental integrity. These notes
provide comprehensive guidance on its safe handling, storage, emergency procedures, and a
sample experimental protocol relevant to formulation science.

Physicochemical and Hazard Data

Proper handling begins with understanding the substance's properties and hazards.
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Physical and Chemical Properties

Oleic diethanolamide is typically a viscous liquid at room temperature.[3][5] It is moderately

soluble in water and soluble in various organic solvents.[3][7]

Property Value Source(s)

CAS Number 93-83-4 [41[5]

Molecular Formula C22H43NO3 [518]

Molecular Weight 369.6 g/mol [8]
Pale yellow to amber viscous

Appearance . [31[5]
liquid

Density ~0.96 g/cm?3 [4115]

- ) Decomposes before boiling;

Boiling Point ) [11[3]
~360°C (in vacuum)
Moderately soluble in water;

Solubility Soluble in organic solvents 315171

(e.g., ethanol, DMSO)

pH (1% aqueous solution)

8.0-11.0

[5]

Hazard Identification and Classification

Oleic diethanolamide is classified as a hazardous substance. It is a known skin and eye

irritant and is toxic to aquatic life with long-lasting effects.[8][9][10]
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GHS . Hazard
Hazard Class . Signal Word Source(s)
Pictogram Statement
) o ) H315: Causes
Skin Irritation GHSO07 Warning o [81[9]
skin irritation
H319: Causes
Eye Irritation GHSO07 Warning serious eye [819]
irritation
H411: Toxic to
Chronic Aquatic ) aquatic life with
o GHSO09 Warning ] [819]
Toxicity long lasting
effects

Toxicological Summary

Acute toxicity data indicates low toxicity via oral and dermal routes. However, repeated

exposure can cause skin irritation.[6][8][10]

Test Species Route Value Source(s)
LD50 Rat Oral 10,000 mg/kg [10]

_ >2000 mg/kg (24
LD50 Rabbit Dermal [10]

Hours)

Note: While studies have not found evidence of carcinogenic activity in rats or mice under

specific dermal study conditions, products containing diethanolamides should not be used in

formulations where N-nitroso compounds can be formed.[8][11]

Laboratory Handling and Storage Protocols
Required Personal Protective Equipment (PPE)

A risk assessment should always precede handling. The following PPE is mandatory when

working with Oleic diethanolamide.
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Protection Type Specification Source(s)

Tightly fitting safety goggles or
Eye/Face Protection a face shield (8-inch [319]

minimum).

Chemical-resistant gloves
Skin Protection (e.g., nitrile) and a lab coat or [419]

impervious clothing.

Not typically required if work is

performed in a well-ventilated
Respiratory Protection area. Use a NIOSH-approved [4119]

respirator if vapors or mists are

generated.

General Handling Workflow

Following a standardized workflow minimizes risk. Always handle this substance in a well-
ventilated area, preferably within a chemical fume hood.[7][9] Avoid inhalation of vapors or
mists and any contact with skin and eyes.[3][4]

© 2025 BenchChem. All rights reserved. 4/13 Tech Support


https://www.atamanchemicals.com/oleic-diethanolamide_u32908/
https://www.echemi.com/sds/nn-diethanololeamide-pid_Rock34214.html
https://www.atamanchemicals.com/oleic-diethanolamide_u30672/
https://www.echemi.com/sds/nn-diethanololeamide-pid_Rock34214.html
https://www.atamanchemicals.com/oleic-diethanolamide_u30672/
https://www.echemi.com/sds/nn-diethanololeamide-pid_Rock34214.html
https://www.atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=11609
https://www.echemi.com/sds/nn-diethanololeamide-pid_Rock34214.html
https://www.atamanchemicals.com/oleic-diethanolamide_u32908/
https://www.atamanchemicals.com/oleic-diethanolamide_u30672/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

1. Review Safety Data Sheet (SDS)

y

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling

3. Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

'

4. Dispense Required Amount
(Avoid splashes and aerosol generation)

Post-Handling

5. Clean Work Area
and Contaminated Equipment

'

6. Dispose of Waste
(Follow Protocol 5.0)

l

7. Store Securely
(Follow Protocol 3.3)

Click to download full resolution via product page

Caption: Standard workflow for handling Oleic diethanolamide safely in the lab.
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Storage Protocol

Proper storage is crucial for maintaining chemical stability and preventing accidental release.

Container: Store in the original, tightly sealed container.[5][7] Containers that have been
opened must be carefully resealed and kept upright to prevent leakage.[3]

» Location: Store in a cool, dry, and well-ventilated place away from direct sunlight and
sources of ignition.[4][7]

o Compatibility: Store away from incompatible materials, such as strong oxidizing agents.[3]

o Temperature: Recommended storage is at room temperature.[1][5] For long-term storage
(months to years), store at -20°C.[1]

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

First Aid Measures
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Exposure Route

First Aid Protocol

Source(s)

Inhalation

Move the affected person to
fresh air immediately. If
symptoms persist, seek

medical attention.

[31141(7]

Skin Contact

Take off contaminated clothing
immediately. Wash the affected
area with plenty of soap and
water. If skin irritation occurs,

seek medical attention.

[3](°]

Eye Contact

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing and consult a

physician.

[31071(€]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

medical attention immediately.

[3]4]

Spill Response Protocol

In case of a spill, prevent the material from entering drains or waterways.[3][7]
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1. Assess Spill
(Size and Immediate Risk)

Is spill large?

Evacuate Area -
Spill is manageable

(If spill is large or in a confined space)

After sequring area

2. Don Emergency PPE
(Gloves, Goggles, Respirator if needed)

3. Contain Spill
(Use chemical barriers or dikes)

4. Absorb Spill
(Use inert material like sand or vermiculite)

5. Collect Waste
(Place in a suitable, labeled container for disposal)

6. Decontaminate Area
(Clean with soap and water)

7. Report Incident
(Follow institutional procedures)

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a laboratory spill of Oleic diethanolamide.
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Waste Disposal Protocol

o Collection: Collect all waste material (spilled substance, absorbent material, contaminated
PPE) in a suitable, clearly labeled, and closed container.[3][9]

o Classification: The waste is hazardous. It should not be disposed of in regular trash or down
the drain.

o Disposal: Disposal must be carried out in accordance with local, state, and federal
regulations.[9] Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Application Protocol: Preparation of a Topical
Emulsion

This protocol provides a representative example of using Oleic diethanolamide as an
emulsifier in a formulation context.

Objective: To prepare a stable oil-in-water (O/W) emulsion for screening topical drug delivery
systems.

Materials:

Oleic diethanolamide

Mineral Oil (Oil Phase)

Deionized Water (Aqueous Phase)

Active Pharmaceutical Ingredient (API), if applicable

Beakers, magnetic stirrer, hot plate, homogenizer, thermometer
Procedure:
o Prepare the Oil Phase:

o In a beaker, weigh the required amount of Mineral Oil.
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o Add the specified percentage of Oleic diethanolamide (e.g., 2-5% w/w) to the oil phase.
o If the APl is oil-soluble, dissolve it in this phase.

o Heat the oil phase to 70-75°C on a hot plate with gentle stirring.

e Prepare the Aqueous Phase:
o In a separate beaker, measure the required volume of deionized water.
o If the API is water-soluble, dissolve it in this phase.
o Heat the agueous phase to 70-75°C.

Combine Phases:

o Slowly add the oil phase to the aqueous phase while stirring continuously with a magnetic
stirrer.

Homogenize:

o Increase the mixing speed and homogenize the mixture for 5-10 minutes or until a
uniform, milky-white emulsion is formed. Maintain the temperature during this step.

Cooling:

o Remove the emulsion from the heat and allow it to cool to room temperature with gentle,
continuous stirring.

Characterization:

o Evaluate the resulting emulsion for physical stability, pH, viscosity, and patrticle size
distribution.
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1. Prepare Qil Phase 2. Prepare Aqueous Phase
(Mineral Oil + Oleic Diethanolamide) (Deionized Water)
3. Heat Oil Phase to 75°C 4. Heat Aqueous Phase to 75°C

5. Combine Phases
(Slowly add Oil to Water with stirring)

6. Homogenize Mixture
(5-10 min at 75°C)

7. Cool to Room Temperature
(With gentle stirring)

8. Characterize Emulsion
(pH, Viscosity, Stability)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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